Cas no 5251-34-3 (cloprednol)

• Product Name: cloprednol
• CAS No: 5251-34-3
• MF: C₂₁H₂₅ClO₅
• MW: 392.873205900192
• CID: 93660
• Update Time: 2025-04-18

cloprednol Chemical and Physical Properties

Names and Identifiers

• cloprednol
• Cloprednol [USAN:INN:BAN]
• 6-Chloro-11beta,17,21-trihydroxypregna-1,4,6-triene-3,20-dione
• Cloprednolum
• Cloprednolum [INN-Latin]
• Cloradryn
• Novacort
• RS 4691
• Syntestan
• UNII-SYP56O3GJG
• 6-Chloro-11beta,17alpha, 21-trihydroxypregn-1,4,6-triene-3,20-dione
• Pregna-1,4,6-triene-3,20-dione, 6-chloro-11,17,21-trihydroxy-, (11beta)-
• (8S,9S,10R,11S,13S,14S,17R)-6-chloro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one
• Cloprednole
• Synestan

• Inchi： 1S/C21H25ClO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h3,5,7-8,12-13,16,18,23,25,27H,4,6,9-10H2,1-2H3/t12-,13-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： YTJIBEDMAQUYSZ-FDNPDPBUSA-N
• SMILES： ClC1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)(CC[C@H]3[C@@H]2C=1)O)O)=O

Computed Properties

• Exact Mass: 392.13900

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.071 g/l) (25 º C),
• PSA: 94.83000
• LogP: 1.90010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids